Cas no 99156-45-3 (β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt)

• Product Name: β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
• CAS No: 99156-45-3
• Molecular Formula: C₂₄H₃₂O₁₁S^.K
• Molecular Weight: 567.66758
• CID: 827296
• PubChem ID: 16219309

β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt Properties

Names and Identifiers

• 1,3,5[10]-ESTRATRIENE-3,17BETA-DIOL 3-GLUCURONIDE 17-SULFATE DIPOTASSIUM SALT
• β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
• potassium,3,4,5-trihydroxy-6-[(13-methyl-17-sulfooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl)oxy]oxane-2-carboxylic acid
• 1,3,5(10)-Estratriene-3,17
• 1,3,5(10)-Estratriene-3,17beta-diol 3-glucuronide 17-sulfate
• 3,17
• 3,17beta-Dihydroxy-1,3,5(10)-estratriene 3-glucuronide 17-sulfate
• A-Dihydroxy-1,3,5(10)-estratriene 3-glucuronide 17-sulfate
• A-diol 3-glucuronide 17-sulfate
• 99156-45-3
• PUBCHEM_16219309
• beta-Estradiol 3-(beta-D-glucuronide) 17-sulfate dipotassium salt
• DTXSID60585146

• InChIKey： WDWGAMFSMDHFCH-FDIJGZAJSA-L
• Inchi： InChI=1S/C24H32O11S.2K/c1-24-9-8-14-13-5-3-12(33-23-20(27)18(25)19(26)21(34-23)22(28)29)10-11(13)2-4-15(14)16(24)6-7-17(24)35-36(30,31)32;;/h3,5,10,14-21,23,25-27H,2,4,6-9H2,1H3,(H,28,29)(H,30,31,32);;/q;2*+1/p-2/t14-,15-,16+,17+,18+,19+,20-,21+,23?,24+;;/m1../s1
• SMILES： C[C@]12CC[C@@H]3c4ccc(cc4CC[C@H]3[C@@H]1CC[C@@H]2OS(=O)(=O)[O-])OC5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)[O-])O)O)O.[K+].[K+]

Computed Properties

• Exact Mass: 604.07800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 567.13023949g/mol
• Heavy Atom Count: 37
• Complexity: 937
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 188Ų

Experimental Properties

• LogP: 0.40520
• PSA: 194.09000
• Melting Point: NA
• Color/Form: solid
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates